Cas no 865178-42-3 (Benzamide, 2-bromo-5-(2,2-dimethylpropyl)-)

• Product Name: Benzamide, 2-bromo-5-(2,2-dimethylpropyl)-
• CAS No: 865178-42-3
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 4256825
• PubChem ID: 59599255
• Update Time: 2025-05-19

Benzamide, 2-bromo-5-(2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-bromo-5-(2,2-dimethylpropyl)-
• 865178-42-3
• SCHEMBL8282580
• 2-Bromo-5-(2,2-dimethylpropyl)benzamide
• DTXSID401281641

• Inchi： 1S/C12H16BrNO/c1-12(2,3)7-8-4-5-10(13)9(6-8)11(14)15/h4-6H,7H2,1-3H3,(H2,14,15)
• InChI Key： YCOXGDSGEIETPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(N)=O)CC(C)(C)C

Computed Properties

• Exact Mass: 269.04153Da
• Monoisotopic Mass: 269.04153Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.1Ų

Additional information on Benzamide, 2-bromo-5-(2,2-dimethylpropyl)-

Benzamide, 2-bromo-5-(2,2-dimethylpropyl)- (CAS No. 865178-42-3): A Comprehensive Overview in Modern Chemical Biology

Benzamide, 2-bromo-5-(2,2-dimethylpropyl)-, identified by its CAS number 865178-42-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzamide class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of Benzamide, 2-bromo-5-(2,2-dimethylpropyl)-, particularly the presence of a bromine substituent at the 2-position and an isobutyl group at the 5-position, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Benzamide, 2-bromo-5-(2,2-dimethylpropyl)- involve sophisticated organic chemistry techniques, including bromination and alkylation reactions. These synthetic pathways are critical for achieving the desired molecular structure with high purity and yield. The compound's stability under various conditions, such as temperature and pH, makes it a valuable candidate for further biochemical studies.

In recent years, there has been a surge in research focused on developing novel benzamide derivatives with enhanced pharmacological properties. The bromine atom in Benzamide, 2-bromo-5-(2,2-dimethylpropyl)- serves as a key functional group that can participate in various chemical modifications, enabling the creation of more complex and biologically active molecules. This flexibility has opened up new avenues for drug discovery and development.

One of the most compelling aspects of Benzamide, 2-bromo-5-(2,2-dimethylpropyl)- is its potential role in modulating biological pathways associated with inflammation and cancer. Preclinical studies have demonstrated that benzamide derivatives can interact with specific enzymes and receptors, leading to therapeutic effects. For instance, modifications at the 2-position of the benzamide core have been shown to enhance binding affinity to target proteins, thereby improving drug efficacy.

The isobutyl group at the 5-position of Benzamide, 2-bromo-5-(2,2-dimethylpropyl)- adds another layer of complexity to its biological activity. This bulky substituent can influence the compound's solubility and metabolic stability, making it more suitable for oral administration or other routes of delivery. Additionally, the presence of both bromine and isobutyl groups allows for further derivatization, enabling researchers to fine-tune the pharmacokinetic properties of the compound.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between Benzamide, 2-bromo-5-(2,2-dimethylpropyl)- and biological targets. Molecular docking studies have revealed that this compound can bind to various proteins involved in signal transduction and cell proliferation. These insights have guided the design of more potent derivatives with improved selectivity and reduced side effects.

The pharmaceutical industry has taken note of these findings and is actively exploring the therapeutic potential of benzamide derivatives like Benzamide, 2-bromo-5-(2,2-dimethylpropyl)-. Several clinical trials are underway to evaluate their efficacy in treating chronic diseases such as cancer and neurodegenerative disorders. The results from these trials are expected to provide valuable data on dosing regimens and long-term safety profiles.

In addition to its pharmaceutical applications, Benzamide, 2-bromo-5-(2,2-dimethylpropyl)- has shown promise in agricultural research. Its structural motifs are similar to those found in herbicides and fungicides, suggesting that it could be used to develop new crop protection agents. This dual utility highlights the versatility of benzamide derivatives as chemical entities.

The future of research on Benzamide, 2-bromo-5-(2,2-dimethylpropyl)- looks promising with ongoing efforts to optimize its synthetic routes and explore new biological applications. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.